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Compound of Interest

Compound Name: 9-Methoxy-9-oxononanoic acid

Cat. No.: B016432

Essential Safety and Handling Guide for 9-
Methoxy-9-oxononanoic Acid

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 9-
Methoxy-9-oxononanoic acid (CAS No. 2104-19-0), also known as Methyl hydrogen azelate.
The following procedural steps are designed to ensure the safe management of this chemical
in a laboratory setting.

Physicochemical and Safety Data

A summary of key quantitative data for 9-Methoxy-9-oxononanoic acid is presented below.
While the Safety Data Sheet (SDS) for this compound indicates it is not classified as a
hazardous substance, it is structurally an aliphatic carboxylic acid and methyl ester, warranting
careful handling.[1]
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Property Value Reference
CAS Number 2104-19-0 [21[3114]
Molecular Formula C10H1804 [2][4]
Molecular Weight 202.25 g/mol [11[2]
Appearance Colorless Liquid [5]

Melting Point 22-24°C/71.6-752°F [1]

Boiling Point 146 - 147 °C /1 294.8 - 296.6 °F  [1]

Flash Point >110°C/>230 °F [1]
Solubility Not miscible in water [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling 9-Methoxy-9-

oxononanoic acid. The following table summarizes the recommended PPE.

PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles are required. A face
shield should be worn in situations where

splashing is likely.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
or butyl rubber) and a lab coat.[1] Gloves should
be inspected before use and changed

frequently, especially after direct contact.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably in a chemical fume hood, to
avoid inhalation of vapors. For situations with a
potential for high vapor concentration, a

respirator may be necessary.
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Operational and Disposal Plans
Safe Handling Procedures

Preparation: Ensure a calibrated and certified chemical fume hood is available for all
manipulations of the compound. Have an emergency eyewash station and safety shower
readily accessible.

Handling: As it is a liquid, handle with care to avoid splashes and spills. Avoid contact with
skin and eyes.[6] Do not breathe vapors.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. Keep away
from oxidizing agents.[1]

Spill Response: In the event of a spill, wear appropriate PPE. Absorb the spill with an inert
material (e.g., sand, vermiculite) and place it in a suitable, labeled container for disposal.[7]
Do not allow the product to enter drains.[2]

Disposal Plan

Chemical waste must be managed in a safe and environmentally sound manner, in compliance

with all federal, state, and local regulations.[8]

Waste Identification: 9-Methoxy-9-oxononanoic acid is a non-halogenated organic acid.[9]

Segregation: Do not mix with other waste streams, particularly halogenated solvents or
strong bases.[9] Collect in a designated and properly labeled waste container.[5]

Containerization: Use a compatible container, preferably plastic, for waste collection.[8] The
container must be kept closed except when adding waste and should be labeled with the
words "Hazardous Waste," the chemical name, and associated hazards.[10]

Neutralization (if permissible): For small quantities, neutralization with a suitable base to a
pH between 6 and 9 may be an option for disposal down the sanitary sewer, but this must be
done in accordance with your institution's specific guidelines.[11][12] Do not attempt
neutralization without consulting your Environmental Health and Safety (EHS) department.
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e Pickup and Disposal: Contact your institution's EHS department to arrange for the pickup
and disposal of the chemical waste.[8][13] Do not dispose of this chemical down the drain

without proper authorization.[2]

Experimental Workflow

The following diagram outlines the general workflow for handling 9-Methoxy-9-oxononanoic
acid from receipt to disposal.
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Workflow for Handling 9-Methoxy-9-oxononanoic Acid
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Caption: A flowchart illustrating the key steps for the safe handling of 9-Methoxy-9-
oxononanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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